Cas no 73776-24-6 (4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid)

• Product Name: 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• CAS No: 73776-24-6
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 1074510
• PubChem ID: 54697499
• Update Time: 2025-05-23

4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid
• 2,4-Dihydroxy-3-carboxychinolin
• 2,4-Dihydroxy-chinolin-3-carbonsaeure
• 2,4-dihydroxy-quinoline-3-carboxylic acid
• AC1NTWY2
• CHEBI:74804
• CTK2H0931
• CTK8F6015
• ST075371
• SureCN3985154
• 1,2-Dihydro-4-hydroxy-2-oxo-3-quinolinecarboxylic acid
• 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• 4-hydroxy-2-oxo-1H-quinoline-3-carboxylic acid
• 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylicacid
• F0913-4740
• AKOS022648136
• 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic
• 73776-24-6
• JEBJIWLJHQOTIA-UHFFFAOYSA-N
• 2-hydroxy-4-quinolone-3-carboxylic acid
• Q27144915
• DTXSID30715998
• CS-0372980
• 72963-93-0
• 1,2-dihydro-4-hydroxy-2-oxo-quinoline-3-carboxylic acid
• 2-hydroxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• SCHEMBL3985154
• AKOS000302735
• 4-HYDROXY-2-OXO-1,2-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
• SR-01000324952-1
• SR-01000324952
• VS-09817
• 2-hydroxy-4(1H)-quinolone-3-carboxylic acid
• 2,4-dihydroxyquinoline-3-carboxylic acid
• STL373110
• STL521628
• BBL030452

• MDL： MFCD06011091
• Inchi： 1S/C10H7NO4/c12-8-5-3-1-2-4-6(5)11-9(13)7(8)10(14)15/h1-4H,(H,14,15)(H2,11,12,13)
• InChI Key： JEBJIWLJHQOTIA-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C(NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 205.03750770g/mol
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.611
• Boiling Point: 357.7±42.0 °C at 760 mmHg
• Flash Point: 170.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxylic Acid: A Comprehensive Overview

4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxylic Acid, also known by its CAS number 73776-24-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential applications.

The molecular structure of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid is characterized by a quinoline skeleton with a hydroxyl group at position 4, a ketone group at position 2, and a carboxylic acid group at position 3. This unique arrangement of functional groups imparts the compound with remarkable chemical reactivity and biological potency. Researchers have exploited these features to explore its role in drug design, particularly in the development of anti-inflammatory and antimicrobial agents.

Recent studies have highlighted the potential of 4-hydroxy-2-oxo-1,2-dihydroquinoline derivatives as inhibitors of key enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by modulating the activity of cyclooxygenase (COX) enzymes. This finding has opened new avenues for its application in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 4-hydroxy-2-Oxo derivatives have also been investigated for their role in materials science. The compound's ability to form stable coordination complexes with metal ions has made it a promising candidate for use in catalysis and sensor technology. A groundbreaking study reported in Nature Communications revealed that incorporating this compound into metalloporphyrin frameworks significantly enhances their catalytic efficiency in organic transformations.

The synthesis of CAS No 73776-24-6 has been optimized through various routes, including microwave-assisted synthesis and enzymatic catalysis. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound, paving the way for rational design of analogs with enhanced properties.

Beyond its direct applications, 4-hydroxy derivatives serve as valuable building blocks for constructing more complex molecules. For example, researchers have successfully utilized this compound as an intermediate in the synthesis of bioactive heterocycles with potential anticancer activity. These findings underscore its importance as both a standalone entity and a versatile precursor in organic synthesis.

In conclusion, CAS No 73776-24-6, or 4-hydroxy-quinoic acid, represents a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in research methodologies, continue to unlock new possibilities for its application in medicine, materials science, and beyond. As our understanding of this compound deepens, it is likely to play an increasingly pivotal role in addressing some of the most pressing challenges in modern science.